Cas no 28806-14-6 (2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer)

2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer structure
28806-14-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
CAS No:28806-14-6
MF:C10H12N4O4
MW:252.22668170929
CID:289514
PubChem ID:160169
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
    • 5-methyl-1H-pyrimidine-2,4-dione
    • 28806-14-6
    • 2,4(1H,3H)-Pyrimidinedione, 5-methyl-, dimer
    • Cyclobuta-dithymidine
    • SCHEMBL750450
    • Inchi: 1S/2C5H6N2O2/c2*1-3-2-6-5(9)7-4(3)8/h2*2H,1H3,(H2,6,7,8,9)
    • InChI Key: AFBXRHFIVUFPES-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=CNC(N1)=O.O=C1C(C)=CNC(N1)=O

Computed Properties

  • Exact Mass: 252.08596
  • Monoisotopic Mass: 252.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 124.44

2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.